Cas no 6220-49-1 (2(1h)pyrimidinone,4-amino-1,n-dimethyl-)

• Product Name: 2(1h)pyrimidinone,4-amino-1,n-dimethyl-
• CAS No: 6220-49-1
• MF: C₆H₉N₃O
• MW: 139.155160665512
• CID: 863970
• Update Time: 2026-04-29

2(1h)pyrimidinone,4-amino-1,n-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 2(1h)pyrimidinone,4-amino-1,n-dimethyl-
• 1-methyl-4-(methylamino)pyrimidin-2-one
• 1-Methyl-4-methylaminocytosine
• 2(1H)-Pyrimidinone,1-methyl-4-(methylamino)-

Computed Properties

• Exact Mass: 139.07467
• Monoisotopic Mass: 139.074562
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 207
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 44.7

Experimental Properties

• Density: 1.19
• Boiling Point: 216.1°C at 760 mmHg
• Flash Point: 84.5°C
• Refractive Index: 1.571
• PSA: 44.7